rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
Overview
Description
Rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid, also known as racemic-2-methyloxetan-3-yl-cyclopropane-1-carboxylic acid (Rac-2MOCA), is an organic compound that has been gaining attention in recent years due to its potential applications in various scientific fields. Rac-2MOCA is a cyclic organic compound with a three-membered ring containing a methyl group and an oxygen atom. It is a chiral molecule, meaning it has two non-superimposable mirror images. This property makes Rac-2MOCA an important compound for research in the fields of synthetic organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Rac-2MOCA has a number of potential applications in scientific research. It has been used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs, anticonvulsants, and antibiotics. It has also been used in the synthesis of various natural products, such as terpenes and steroids. Rac-2MOCA has also been used in the synthesis of various polymers, such as polyesters, polyamides, and polyurethanes.
Mechanism of Action
Rac-2MOCA acts as a chiral catalyst in a variety of chemical reactions. It is able to catalyze the formation of different enantiomers of a given compound by selecting for one enantiomer over the other. This property is known as enantioselectivity. Rac-2MOCA is also able to catalyze the formation of different diastereomers of a given compound. This property is known as diastereoselectivity.
Biochemical and Physiological Effects
Rac-2MOCA has been studied for its potential biochemical and physiological effects. Studies have shown that Rac-2MOCA is able to modulate the activity of certain enzymes, such as cytochrome P450 and glutathione S-transferase. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. Rac-2MOCA has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Rac-2MOCA has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solution. It is also relatively non-toxic, making it safe to use in laboratory experiments. The main limitation of Rac-2MOCA is that it is a chiral molecule, meaning it has two non-superimposable mirror images. This makes it difficult to obtain a pure sample of the desired enantiomer.
Future Directions
Rac-2MOCA has a number of potential future applications. One potential application is in the development of new pharmaceuticals. Rac-2MOCA has been shown to modulate the activity of certain enzymes, making it a potential candidate for use in drug development. Another potential application is in the synthesis of polymers. Rac-2MOCA has been used in the synthesis of various polymers, such as polyesters, polyamides, and polyurethanes. Finally, Rac-2MOCA could be used as a chiral catalyst in asymmetric synthesis. This would enable the synthesis of enantiomerically pure compounds, which could have a variety of applications in the pharmaceutical and fine chemical industries.
Synthesis Methods
Rac-2MOCA can be synthesized in a few different ways. One method involves the reaction of 1,2-dichlorocyclopropane with a Grignard reagent in aqueous solution. This reaction produces a mixture of the two enantiomers of Rac-2MOCA. Another method involves the reaction of 2-methyloxirane with a Grignard reagent in the presence of a base. This reaction produces a single enantiomer of Rac-2MOCA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid involves the preparation of the starting material, 3-methyloxetan-3-ol, followed by its conversion to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methyloxetan-3-ol", "Sodium hydride (NaH)", "Bromine (Br2)", "Sodium borohydride (NaBH4)", "Sodium hydroxide (NaOH)", "Chloroacetic acid (ClCH2COOH)", "Diethyl ether (Et2O)", "Methanol (MeOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Ethyl acetate (EtOAc)" ], "Reaction": [ "Step 1: Conversion of 3-methyloxetan-3-ol to 3-bromo-3-methyloxetane using bromine (Br2) in the presence of sodium hydroxide (NaOH)", "Step 2: Deprotonation of 3-bromo-3-methyloxetane using sodium hydride (NaH) in diethyl ether (Et2O) to form the corresponding alkoxide", "Step 3: Alkylation of the alkoxide with chloroacetic acid (ClCH2COOH) to form the corresponding carboxylic acid", "Step 4: Reduction of the carboxylic acid using sodium borohydride (NaBH4) in methanol (MeOH) to form the corresponding alcohol", "Step 5: Cyclization of the alcohol using hydrochloric acid (HCl) to form the cyclopropane ring", "Step 6: Oxidation of the cyclopropane ring using sodium hypochlorite (NaClO) to form the desired product, rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid", "Step 7: Purification of the product using sodium chloride (NaCl) and sodium sulfate (Na2SO4) in ethyl acetate (EtOAc)" ] } | |
CAS RN |
2227674-91-9 |
Product Name |
rac-(1R,2R)-2-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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